2-({2-Oxo-2-[3-(trifluoromethyl)anilino]-ethyl}sulfanyl)acetic acid

• IUPAC Name: 2-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanylacetic acid
• InChI: InChI=1S/C11H10F3NO3S/c12-11(13,14)7-2-1-3-8(4-7)15-9(16)5-19-6-10(17)18/h1-4H,5-6H2,(H,15,16)(H,17,18)
• InChI Key: IJHVISSLZSLQOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CSCC(=O)O)C(F)(F)F
• Molecular Formula: C11H10F3NO3S
• Molecular Weight: 293.26 g/mol
• CAS No.: 338421-05-9

Description

2-({2-Oxo-2-[3-(trifluoromethyl)anilino]-ethyl}sulfanyl)acetic acid is a useful research compound. Its molecular formula is C11H10F3NO3S and its molecular weight is 293.26. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemiluminescence Applications

• The base-induced decomposition of sulfanyl-substituted bicyclic dioxetanes, related to the structure , has been studied for its chemiluminescence properties. These compounds exhibit light emission with characteristic wavelengths, suggesting potential applications in chemiluminescent assays or probes (Watanabe et al., 2010).

Environmental Remediation

• Research involving the Electro-Fenton and photoelectro-Fenton degradation of sulfanilic acid (a compound structurally related to the one ) using boron-doped diamond anodes suggests potential environmental applications, particularly in water treatment and pollution remediation processes (El-Ghenymy et al., 2012).

Antimicrobial and Antitumor Activities

• Some derivatives containing 5-oxo-[1,2,4]triazole rings, similar in structure to 2-({2-Oxo-2-[3-(trifluoromethyl)anilino]-ethyl}sulfanyl)acetic acid, have shown antimicrobial activity against specific microorganisms and inhibitory effects on tumor growth, suggesting potential applications in the development of novel antimicrobial and anticancer agents (Demirbas et al., 2004).

Hydrolytic Transformations

• Studies on the hydrolytic transformations of related sulfanyl acetate compounds under specific conditions have been conducted, indicating potential applications in chemical synthesis and drug development (Rudyakova et al., 2006).

Organic Synthesis

• Research involving the synthesis of complex organic structures, such as tetrahydro-1H-pyrido[3,4-b][1,4]thiazin-2(3H)-ones, from compounds structurally similar to the chemical , highlights its potential application in the field of organic synthesis, particularly in the creation of new chemical entities (Raja & Perumal, 2006).